![molecular formula C12H12N2O4S B3613128 5-(4-hydroxy-3,5-dimethoxybenzylidene)-2-imino-1,3-thiazolidin-4-one](/img/structure/B3613128.png)
5-(4-hydroxy-3,5-dimethoxybenzylidene)-2-imino-1,3-thiazolidin-4-one
Overview
Description
5-(4-hydroxy-3,5-dimethoxybenzylidene)-2-imino-1,3-thiazolidin-4-one, also known as HDM-2 inhibitor, is a chemical compound that has shown significant potential in the field of cancer research. This compound has been studied extensively for its ability to inhibit the activity of the HDM-2 protein, which is known to play a critical role in the development and progression of various types of cancer.
Mechanism of Action
The 5-(4-hydroxy-3,5-dimethoxybenzylidene)-2-imino-1,3-thiazolidin-4-one inhibitor works by binding to the this compound protein, preventing it from promoting the degradation of p53. This leads to the accumulation of p53 in the cell, which triggers the apoptotic pathway and ultimately results in the death of cancer cells.
Biochemical and Physiological Effects:
The this compound inhibitor has been shown to have a number of biochemical and physiological effects. It can induce apoptosis in cancer cells, inhibit the growth and proliferation of cancer cells, and promote the expression of tumor suppressor proteins. Additionally, it has been shown to have anti-inflammatory and anti-angiogenic effects, which can help prevent the growth and spread of tumors.
Advantages and Limitations for Lab Experiments
One of the main advantages of the 5-(4-hydroxy-3,5-dimethoxybenzylidene)-2-imino-1,3-thiazolidin-4-one inhibitor is its specificity for the this compound protein. This means that it can selectively target cancer cells without affecting normal cells, reducing the risk of side effects. However, the compound can be difficult to synthesize and purify, which can limit its availability for research purposes.
Future Directions
There are several future directions for research on the 5-(4-hydroxy-3,5-dimethoxybenzylidene)-2-imino-1,3-thiazolidin-4-one inhibitor. One area of interest is the development of more efficient synthesis methods and purification techniques to improve the availability of the compound for research and clinical use. Additionally, there is a need for further studies on the efficacy and safety of the this compound inhibitor in various types of cancer. Finally, researchers are exploring the potential of combining the this compound inhibitor with other cancer therapies to enhance its effectiveness.
Scientific Research Applications
The 5-(4-hydroxy-3,5-dimethoxybenzylidene)-2-imino-1,3-thiazolidin-4-one inhibitor has been extensively studied for its potential use in cancer therapy. It has been shown to induce apoptosis, or programmed cell death, in cancer cells by inhibiting the activity of the this compound protein. This protein is known to promote the degradation of the tumor suppressor protein p53, which is critical for the regulation of cell growth and division. By inhibiting the activity of this compound, the this compound inhibitor can help restore the function of p53, leading to the death of cancer cells.
properties
IUPAC Name |
(5Z)-2-amino-5-[(4-hydroxy-3,5-dimethoxyphenyl)methylidene]-1,3-thiazol-4-one | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12N2O4S/c1-17-7-3-6(4-8(18-2)10(7)15)5-9-11(16)14-12(13)19-9/h3-5,15H,1-2H3,(H2,13,14,16)/b9-5- | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SVODGTLUEAGXEC-UITAMQMPSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1O)OC)C=C2C(=O)N=C(S2)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC(=CC(=C1O)OC)/C=C\2/C(=O)N=C(S2)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12N2O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
280.30 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.